Cas no 2680540-36-5 (5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride)

• Product Name: 5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride
• CAS No: 2680540-36-5
• MF: C₁₀H₁₆Cl₂FN₃
• MW: 268.158543586731
• MDL: MFCD34183326
• CID: 5645510
• PubChem ID: 165909265
• Update Time: 2025-05-23

5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680540-36-5
• 5-fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride
• EN300-28256540
• 5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride

• MDL： MFCD34183326
• Inchi： 1S/C10H14FN3.2ClH/c1-7-13-6-9(11)10(14-7)8-2-4-12-5-3-8;;/h6,8,12H,2-5H2,1H3;2*1H
• InChI Key： NGJPOPMJXVNCBB-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CN=C(C)N=C1C1CCNCC1

Computed Properties

• Exact Mass: 267.0705311g/mol
• Monoisotopic Mass: 267.0705311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride

5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride: A Comprehensive Overview

5-Fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride, also known by its CAS number 2680540-36-5, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The structure of this compound is characterized by a pyrimidine ring substituted with a fluorine atom at position 5, a methyl group at position 2, and a piperidin-4-yl group at position 4, along with two hydrochloride counterions.

The synthesis of 5-fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride involves a series of well-established organic chemical reactions. The pyrimidine ring is typically formed through a condensation reaction between an amine and a carbonyl compound, followed by substitution reactions to introduce the fluorine, methyl, and piperidinyl groups. The dihydrochloride salt is often formed during the final purification steps to ensure stability and solubility of the compound.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that certain pyrimidine-based compounds can inhibit kinase enzymes, which are often overexpressed in cancer cells. This makes them promising candidates for anti-cancer therapies. Additionally, the presence of a fluorine atom in the structure can enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

The piperidinyl group attached to the pyrimidine ring introduces additional complexity to the molecule, potentially allowing for interactions with specific protein targets. This structural feature has been shown to improve the binding affinity of certain drugs to their intended targets, thereby increasing their efficacy. Furthermore, the methyl group at position 2 may play a role in modulating the electronic properties of the molecule, influencing its reactivity and selectivity.

In terms of applications, 5-fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that it could be developed into a novel class of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles compared to existing medications.

Beyond its therapeutic potential, this compound has also been used as a building block in the synthesis of more complex molecules. Its modular structure allows for easy modification at various positions on the pyrimidine ring, enabling researchers to explore a wide range of chemical space for drug discovery purposes.

In conclusion, 5-fluoro-2-methyl-4-(piperidin-4-yl)pyrimidine dihydrochloride represents an intriguing compound with diverse applications in medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers aiming to develop innovative therapies for various diseases.